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For Researchers, Scientists, and Drug Development Professionals

Abstract
Diphenyl-p-tolylphosphine is a triarylphosphine compound that serves as a crucial ancillary

ligand in organometallic chemistry and homogeneous catalysis. Its unique electronic and steric

properties, derived from the presence of two phenyl groups and one electron-donating p-tolyl

group, make it an effective component in catalytic systems for a variety of cross-coupling

reactions. These reactions are fundamental to the synthesis of complex organic molecules,

including active pharmaceutical ingredients (APIs). This guide provides a comprehensive

overview of the chemical properties, spectroscopic data, and key applications of diphenyl-p-
tolylphosphine, complete with detailed experimental protocols and logical diagrams to support

research and development efforts.

Core Chemical Properties
Diphenyl-p-tolylphosphine is a white crystalline solid at room temperature. Its core chemical

and physical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 1031-93-2 [1][2]

Molecular Formula C₁₉H₁₇P [1]

Molecular Weight 276.31 g/mol [2]

Appearance White powder or crystals

Melting Point 66-68 °C

Boiling Point 250 °C @ 14 Torr

Solubility

Soluble in many organic

solvents like ethanol, acetone,

and chloroform. Low solubility

in water.

[3]

IUPAC Name

(4-

Methylphenyl)diphenylphospha

ne

[1]

Synonyms

Diphenyl-4-

methylphenylphosphine, p-

Tolyldiphenylphosphine

[1]

Spectroscopic Data
Spectroscopic analysis is critical for the identification and characterization of diphenyl-p-
tolylphosphine.

¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic

region (approximately 7.0-8.0 ppm) corresponding to the protons of the phenyl and tolyl

groups, and a characteristic singlet for the methyl protons of the tolyl group at around 2.4

ppm.[4]

¹³C NMR: The carbon-13 NMR spectrum will display distinct signals for the aromatic carbons,

with the methyl carbon of the tolyl group appearing at a characteristic upfield shift.
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Mass Spectrometry (MS): The electron ionization mass spectrum shows a molecular ion

peak corresponding to its molecular weight.[3]

Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic absorption bands for C-H

stretching of the aromatic and methyl groups, as well as P-C stretching vibrations.[1]

Applications in Homogeneous Catalysis
Diphenyl-p-tolylphosphine is most prominently used as a ligand in palladium-catalyzed

cross-coupling reactions. These reactions are indispensable tools in synthetic organic

chemistry, particularly for the formation of carbon-carbon and carbon-heteroatom bonds. The

electronic and steric profile of the phosphine ligand is a determining factor in the catalyst's

stability, solubility, and reactivity. The p-tolyl group in diphenyl-p-tolylphosphine provides a

subtle yet significant electronic modification compared to the more common

triphenylphosphine, which can enhance catalytic activity in certain reactions.

Key reactions where diphenyl-p-tolylphosphine and similar ligands are employed include:

Suzuki-Miyaura Coupling

Heck Reaction

Buchwald-Hartwig Amination

Sonogashira Coupling

Negishi Coupling

Stille Coupling

Role in the Suzuki-Miyaura Catalytic Cycle
The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for the formation of

C-C bonds. The phosphine ligand plays a critical role in several steps of the catalytic cycle. The

diagram below illustrates the generally accepted mechanism and the points at which the ligand

influences the reaction.
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Pd(0)L₂
(Active Catalyst)

Oxidative Addition

Ar-X

Ar-Pd(II)-X L₂
Transmetal-

lation
Ar'-B(OR)₂ + Base

Ar-Pd(II)-Ar' L₂

Reductive
Elimination

Ar-Ar'
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Grignard Reagent Preparation

Phosphine Synthesis

Work-up and Purification

Start: Dry Glassware
under Inert Atmosphere

Add Magnesium Turnings
and Dry Ether

Slowly Add
4-Bromotoluene in Ether

Initiate Reaction
(Iodine crystal, gentle heating)

Maintain Reflux

Cool Grignard Reagent
to 0°C

Slowly Add
Chlorodiphenylphosphine in Ether

Warm to Room Temperature
and Stir

Quench with Saturated
Aqueous NH₄Cl

Extract with Ether

Dry Organic Layer
(e.g., MgSO₄)

Concentrate under
Reduced Pressure

Purify by Distillation
or Recrystallization

End: Pure
Diphenyl-p-tolylphosphine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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